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Compound of Interest

Compound Name: 4-Aminoimidazole

Cat. No.: B130580

4-Aminoimidazole: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on 4-Aminoimidazole, a heterocyclic
amine that serves as a crucial building block in the synthesis of various biologically active
molecules. This document outlines its chemical identifiers, a detailed experimental protocol for
its synthesis, and its role in significant biochemical pathways.

Core Chemical Identifiers

4-Aminoimidazole is a fundamental heterocyclic compound. Its key chemical identifiers are
summarized in the table below for easy reference and comparison.
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Identifier Value

CAS Number 4919-03-3[1]

PubChem CID 484[1]

Molecular Formula CsHsNs

Molecular Weight 83.09 g/mol

InChi INChl=1S/C3H5N3/c4-3-1-5-2-6-3/h1-2H,4H2,
(H,5,6)

InChlKey MFRNFINKRBPTJY-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=CN1)N

Experimental Protocol: Synthesis of 4-

Aminoimidazole

A common and effective method for the synthesis of 4-Aminoimidazole is through the

reduction of 4-nitroimidazole. The following protocol details this chemical transformation.

Objective: To synthesize 4-Aminoimidazole by the reduction of 4-nitroimidazole.

Materials:

4-nitroimidazole

¢ 10% Palladium on carbon (Pd/C)

o Methanol (MeOH)

» Hydrazine hydrate (98%)

e Argon or Nitrogen gas

¢ Round-bottom flask

o Reflux condenser
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o Magnetic stirrer with heating plate
 Filtration apparatus (e.g., Blichner funnel)
» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 4-nitroimidazole and methanol. The flask should be purged with an inert gas
(argon or nitrogen).

o Catalyst Addition: To the suspension, carefully add 10% Pd/C as the catalyst.

» Reducing Agent Addition: While stirring the mixture, slowly add hydrazine hydrate (98%)
dropwise. The addition should be controlled to manage the exothermic reaction.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for approximately 3-
5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Catalyst Removal: After the reaction is complete, cool the mixture to room temperature. The
palladium catalyst is then removed by filtration through a pad of Celite.

» Solvent Evaporation: The methanol is removed from the filtrate under reduced pressure
using a rotary evaporator.

 Purification: The resulting crude product can be further purified by recrystallization to obtain
pure 4-Aminoimidazole.

Role in Biochemical Pathways

A derivative of 4-aminoimidazole, 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR), is
a key intermediate in the de novo purine synthesis pathway. This pathway is fundamental for
the production of the purine nucleotides, adenosine monophosphate (AMP) and guanosine
monophosphate (GMP), which are essential building blocks for DNA and RNA.
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De Novo Purine Synthesis Pathway

Click to download full resolution via product page

Caption: The de novo purine synthesis pathway, highlighting the intermediate AICAR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Aminoimidazole | C3H5N3 | CID 484 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [4-Aminoimidazole CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130580#4-aminoimidazole-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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